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Compound of Interest

Compound Name: 2,2-Dimethylhexanal

Cat. No.: B1618898

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-Dimethylhexanal, with a CAS number of 996-12-3, is an organic compound classified as a
branched aldehyde. While its presence has been identified in the plant species Agastache
foeniculum[1], comprehensive research into its biological activity and potential therapeutic
applications remains limited. This technical guide provides a consolidated overview of its
known physicochemical properties, a proposed synthesis methodology based on established
chemical principles, and its toxicological profile. The information herein is intended to serve as
a foundational resource for researchers and professionals in the fields of chemistry and drug
development.

Physicochemical Properties

A summary of the key physicochemical properties of 2,2-Dimethylhexanal is presented in
Table 1. The data is compiled from various chemical databases and computational models.

Table 1: Physicochemical Data of 2,2-Dimethylhexanal
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Property Value Source
Identifiers

CAS Number 996-12-3 [1]
IUPAC Name 2,2-dimethylhexanal [1]
Molecular Formula CsH160 [1]
Molecular Weight 128.21 g/mol [1]
InChi Key PGEITMLMCONAGQ- o
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Canonical SMILES CCCCC(C)(C)C=0 [1]

Physical Properties

Boiling Point 167.67 °C (estimate) LookChem
Melting Point 13.5 °C (estimate) LookChem
Density 0.8310 g/cm? (estimate) LookChem
Solubility

Water LoglOWS: -2.21 (estimate) Cheméo

_ Chloroform (Sparingly), DMSO
Organic Solvents ) LookChem
(Slightly)

Other Properties

LogP (Octanol/Water) 2.402 (estimate) Cheméo
Refractive Index 1.4159 (estimate) LookChem
Polar Surface Area 17.07 A2 LookChem

Synthesis Methodology

A specific, detailed experimental protocol for the synthesis of 2,2-Dimethylhexanal is not
readily available in the published literature. However, a plausible and efficient method is the
oxidation of the corresponding primary alcohol, 2,2-dimethylhexan-1-ol. This approach is a
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standard and widely used transformation in organic synthesis. The following proposed protocol
is based on the selective oxidation of a structurally analogous chiral primary alcohol, (R)-2-
Methyl-1-hexanol, using Dess-Martin periodinane (DMP), which is known for its mild conditions
and high selectivity, minimizing over-oxidation to the carboxylic acid.

Proposed Experimental Protocol: Oxidation of 2,2-
Dimethylhexan-1-ol

Materials:

e 2,2-Dimethylhexan-1-ol

¢ Dess-Martin periodinane (DMP)

e Dichloromethane (DCM), anhydrous

e Sodium bicarbonate (NaHCO3), saturated aqueous solution
e Sodium thiosulfate (Na2S203), saturated aqueous solution
¢ Magnesium sulfate (MgSOa), anhydrous

« Silica gel for column chromatography

» Hexane and Ethyl Acetate for chromatography

Procedure:

e To a solution of 2,2-dimethylhexan-1-ol (1.0 eq) in anhydrous dichloromethane (DCM) at O
°C under an inert atmosphere (e.g., nitrogen or argon), add Dess-Martin periodinane (1.1 eq)
portion-wise.

 Allow the reaction mixture to warm to room temperature and stir for 1-3 hours, monitoring the
reaction progress by Thin Layer Chromatography (TLC).

» Upon completion, quench the reaction by adding a saturated aqueous solution of sodium
bicarbonate and a saturated aqueous solution of sodium thiosulfate.
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e Stir the biphasic mixture vigorously for 15-20 minutes until the solid dissolves.

o Separate the organic layer, and extract the aqueous layer with DCM (2 x volumes).

o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
« Filter the mixture and concentrate the solvent under reduced pressure.

» Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl
acetate gradient to yield pure 2,2-dimethylhexanal.

Expected Outcome:

This procedure is expected to yield 2,2-dimethylhexanal in good to excellent yields, given the
reliability of DMP oxidation for primary alcohols.

Synthesis Workflow Diagram
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Figure 1: Proposed Synthesis Workflow for 2,2-Dimethylhexanal
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Figure 1: Proposed Synthesis Workflow for 2,2-Dimethylhexanal
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Biological Activity and Mechanism of Action

Currently, there is a significant lack of data in the public domain regarding the biological activity,
mechanism of action, and metabolic pathways of 2,2-Dimethylhexanal. Its identification in
Agastache foeniculum suggests a natural origin, but its physiological role, if any, has not been
elucidated. No studies detailing its interaction with specific receptors or its metabolic fate in
biological systems have been found. This represents a considerable knowledge gap and an

area ripe for future research.

Due to the absence of information on its biological interactions, no signaling pathway diagrams

can be provided at this time.

Toxicology and Safety Information

The toxicological profile of 2,2-Dimethylhexanal is not extensively studied. However, based on
the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, it is
associated with the following hazards.

Table 2: GHS Hazard Classification for 2,2-Dimethylhexanal

Hazard Class Hazard Statement Pictogram
o H226: Flammable liquid and
Flammable liquids ()
vapor
Skin corrosion/irritation H315: Causes skin irritation |

Serious eye damage/eye

irritation

H319: Causes serious eye

irritation

Specific target organ toxicity,
single exposure; Respiratory

tract irritation

H335: May cause respiratory

irritation

Source: PubChem[1]

Standard laboratory safety precautions, including the use of personal protective equipment

(gloves, safety glasses, and a lab coat), are essential when handling this compound. Work
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should be conducted in a well-ventilated fume hood.

Conclusion

2,2-Dimethylhexanal is a branched-chain aldehyde with well-defined physicochemical
properties but a largely unexplored biological and toxicological profile. This guide provides a
comprehensive summary of the currently available data and proposes a viable synthetic route
to facilitate further research. The significant lack of information on its biological activity presents
a clear opportunity for investigation by researchers in natural product chemistry, pharmacology,
and drug discovery to uncover its potential physiological roles and therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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